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Introduction
Redox titrations are a fundamental analytical technique used to determine the concentration of

an analyte by reacting it with an oxidizing or reducing agent of known concentration. Potassium

dichromate (K₂Cr₂O₇) is a powerful oxidizing agent that serves as an excellent primary

standard in volumetric analysis.[1][2] Its high purity, stability in aqueous solution, and the fact

that its solutions can be prepared by direct weighing of a known amount make it a preferred

reagent in many applications, including the analysis of iron content in pharmaceutical

ingredients and other materials.[1][3]

This document provides a detailed protocol for the preparation of a standard potassium

dichromate solution and its use in the redox titration of ferrous (Fe²⁺) ions.

Principle of the Reaction
The titration is carried out in an acidic medium, typically with sulfuric acid, to ensure the

complete reduction of the dichromate ion (Cr₂O₇²⁻) to the chromium (III) ion (Cr³⁺). The half-

reaction for the dichromate system is:

Cr₂O₇²⁻ + 14H⁺ + 6e⁻ → 2Cr³⁺ + 7H₂O (E° = +1.33 V)

When titrating ferrous ions (Fe²⁺), they are oxidized to ferric ions (Fe³⁺):
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Fe²⁺ → Fe³⁺ + e⁻

The overall balanced ionic equation for the reaction is:

Cr₂O₇²⁻ + 6Fe²⁺ + 14H⁺ → 2Cr³⁺ + 6Fe³⁺ + 7H₂O

This stoichiometry shows that one mole of dichromate reacts with six moles of ferrous ions.

Unlike potassium permanganate, potassium dichromate is not a self-indicator. Therefore, a

redox indicator, such as sodium diphenylamine sulfonate, is required to detect the endpoint of

the titration. The addition of phosphoric acid is crucial as it complexes with the ferric ions (Fe³⁺)

produced during the titration, lowering the formal potential of the Fe³⁺/Fe²⁺ system and thus

sharpening the endpoint.

Experimental Protocol
Materials and Reagents

Reagent/Material Grade Supplier Example

Potassium dichromate

(K₂Cr₂O₇)

Analytical Reagent (AR)

Grade, dried at 150-200°C
Sigma-Aldrich

Ferrous Ammonium Sulfate

(Mohr's Salt)
AR Grade Fisher Scientific

Sulfuric Acid (H₂SO₄),

concentrated
AR Grade Merck

Phosphoric Acid (H₃PO₄), 85% AR Grade VWR

Sodium Diphenylamine

Sulfonate indicator

Laboratory Reagent (LR)

Grade
BDH Chemicals

Distilled or Deionized Water --- ---

Preparation of 0.1 N (0.0167 M) Potassium Dichromate
Standard Solution
Potassium dichromate is a primary standard, so a solution of a specific normality can be

prepared by accurately weighing the pure, dried salt and dissolving it in a known volume of
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distilled water.

Procedure:

Accurately weigh approximately 4.903 g of previously dried (at 150-200°C for 2 hours)

potassium dichromate.

Quantitatively transfer the weighed salt into a 1000 mL volumetric flask.

Add approximately 500 mL of distilled water and swirl to dissolve the salt completely.

Once dissolved, dilute the solution to the 1000 mL mark with distilled water.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Preparation of the Analyte: Ferrous Ammonium Sulfate
Solution
Procedure:

Accurately weigh approximately 0.7 g of ferrous ammonium sulfate (Mohr's salt).

Transfer the salt to a 250 mL conical flask.

Add 30 mL of dilute sulfuric acid (e.g., 1 M) and 100 mL of distilled water to dissolve the salt.

Titration Procedure
Procedure:

Fill a clean, rinsed 50 mL burette with the prepared 0.1 N potassium dichromate standard

solution. Record the initial burette reading to two decimal places.

To the ferrous ammonium sulfate solution in the conical flask, add 7 mL of 85% phosphoric

acid and 5-8 drops of sodium diphenylamine sulfonate indicator.

Titrate the ferrous solution with the potassium dichromate solution from the burette. Add the

titrant dropwise while constantly swirling the flask.
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The endpoint is reached when the color of the solution changes from green to a persistent

violet-blue.

Record the final burette reading.

Repeat the titration at least two more times to obtain concordant readings.

Data Presentation
The results of the titration can be recorded and calculated as shown in the table below.

Titration No.
Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of K₂Cr₂O₇
used (mL)

1

2

3

Average

Calculations
The concentration of the ferrous ion solution can be calculated using the following formula

derived from the stoichiometry of the reaction (M₁V₁/n₁ = M₂V₂/n₂):

M_Fe²⁺ = (M_K₂Cr₂O₇ × V_K₂Cr₂O₇ × 6) / V_Fe²⁺

Where:

M_Fe²⁺ is the molarity of the ferrous ion solution.

M_K₂Cr₂O₇ is the molarity of the potassium dichromate solution (0.0167 M).

V_K₂Cr₂O₇ is the average volume of the potassium dichromate solution used in the titration.

V_Fe²⁺ is the volume of the ferrous ion solution taken for titration.
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6 is the stoichiometric factor based on the reaction equation.

Experimental Workflow and Signaling Pathways
The logical flow of the experimental protocol can be visualized as follows:

Solution Preparation

Titration Procedure

Data Analysis
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Dissolve in Water
& Dilute to Volume

Prepare Standard
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Weigh Ferrous
Ammonium Sulfate

Dissolve in Acidified
Water

Prepare Analyte
(Fe²⁺) Solution

Pipette Analyte into
Conical Flask

Titrate until Endpoint
(Green to Violet)

Add H₃PO₄ and
Indicator to Analyte

Record Volume and
Repeat for Concordance

Calculate Average
Titrant Volume

Calculate Analyte
Concentration

Click to download full resolution via product page

Caption: Workflow for Redox Titration of Ferrous Ions.

The signaling pathway, in this context, refers to the chemical transformations and the role of the

indicator at the molecular level.
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Caption: Chemical Signaling at the Endpoint.

Applications in Drug Development and Quality
Control

Purity Assessment of Raw Materials: Determination of the iron content in raw materials used

in drug synthesis.

Assay of Pharmaceutical Formulations: Quantifying iron in hematinic preparations and other

pharmaceutical products.

Stability Studies: Monitoring the degradation of iron-containing drugs over time.

Determination of other reducing agents: The method can be adapted to determine the

concentration of other reducing agents after appropriate sample preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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